![molecular formula C17H17ClN2O2 B268509 2-chloro-N-{4-[(propylamino)carbonyl]phenyl}benzamide](/img/structure/B268509.png)
2-chloro-N-{4-[(propylamino)carbonyl]phenyl}benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-chloro-N-{4-[(propylamino)carbonyl]phenyl}benzamide, also known as Boc-4-Cl-Phe-NH-benzamide, is a chemical compound that has gained attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of benzamides and has been found to exhibit promising results in various studies.
Mechanism of Action
The exact mechanism of action of 2-chloro-N-{4-[(propylamino)carbonyl]phenyl}benzamide-NH-benzamide is not fully understood. However, it has been suggested that the compound may exert its therapeutic effects by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are known to play a role in inflammation and pain.
Biochemical and Physiological Effects:
This compound-NH-benzamide has been found to exhibit several biochemical and physiological effects. In addition to its anti-inflammatory and analgesic properties, the compound has also been shown to inhibit the growth of cancer cells and induce apoptosis (programmed cell death) in cancer cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-chloro-N-{4-[(propylamino)carbonyl]phenyl}benzamide-NH-benzamide in lab experiments is its ability to inhibit COX-2 activity, which makes it a potential candidate for the development of new anti-inflammatory and analgesic drugs. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the research on 2-chloro-N-{4-[(propylamino)carbonyl]phenyl}benzamide-NH-benzamide. One direction is to further investigate its potential as an anti-inflammatory and analgesic agent and to develop new drugs based on its structure. Another direction is to explore its potential as an antitumor agent and to investigate its mechanism of action in cancer cells. Additionally, future studies could focus on improving the solubility of the compound to enhance its efficacy in vivo.
Synthesis Methods
The synthesis of 2-chloro-N-{4-[(propylamino)carbonyl]phenyl}benzamide-NH-benzamide involves the reaction of 4-chloro-N-benzoylphenylamine with Boc-propylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). The resulting product is then deprotected using trifluoroacetic acid (TFA) to obtain the final compound.
Scientific Research Applications
2-chloro-N-{4-[(propylamino)carbonyl]phenyl}benzamide-NH-benzamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, analgesic, and antitumor properties. In one study, this compound-NH-benzamide was tested for its anti-inflammatory activity using the carrageenan-induced paw edema model in rats. The results showed that the compound significantly reduced paw edema, indicating its potential as an anti-inflammatory agent.
properties
Molecular Formula |
C17H17ClN2O2 |
---|---|
Molecular Weight |
316.8 g/mol |
IUPAC Name |
2-chloro-N-[4-(propylcarbamoyl)phenyl]benzamide |
InChI |
InChI=1S/C17H17ClN2O2/c1-2-11-19-16(21)12-7-9-13(10-8-12)20-17(22)14-5-3-4-6-15(14)18/h3-10H,2,11H2,1H3,(H,19,21)(H,20,22) |
InChI Key |
DCENSISSXPGNCH-UHFFFAOYSA-N |
SMILES |
CCCNC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2Cl |
Canonical SMILES |
CCCNC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.